Cas no 5330-66-5 (1-(2-Nitrophenoxy)acetone)

• Product Name: 1-(2-Nitrophenoxy)acetone
• CAS No: 5330-66-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00024219
• CID: 1086510
• PubChem ID: 79239
• Update Time: 2025-04-20

1-(2-Nitrophenoxy)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenoxy)propan-2-one
• 1-(2-NITROPHENOXY)ACETONE
• AKOS003285466
• SCHEMBL1146176
• NSC-2506
• 2-Propanone, 1-(2-nitrophenoxy)-
• MFCD00024219
• NSC 2506
• (2-NITROPHENOXY)-2-PROPANONE
• DTXSID0063783
• NSC2506
• o-nitrophenoxyacetone
• A870766
• J-503053
• 5330-66-5
• ALBB-023085
• CS-0315862
• 3J-542S
• 1-(2-nitrophenoxy)-propan-2-one
• o-nitrophenoxyaceton
• 1-(2-Nitrophenoxy)acetone

• MDL： MFCD00024219
• Inchi： 1S/C9H9NO4/c1-7(11)6-14-9-5-3-2-4-8(9)10(12)13/h2-5H,6H2,1H3
• InChI Key： PYVMIAYOZLGBQM-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Melting Point: 69°
• Boiling Point: 69°C
• PSA: 72.12000
• LogP: 2.08580

1-(2-Nitrophenoxy)acetone Security Information

• HazardClass：IRRITANT